Cas no 134670-13-6 (5-bromo-6-methylimidazo2,1-b1,3thiazole)

• Product Name: 5-bromo-6-methylimidazo2,1-b1,3thiazole
• CAS No: 134670-13-6
• MF: C₆H₅BrN₂S
• MW: 217.086298704147
• MDL: MFCD01035900
• CID: 2192990
• PubChem ID: 700760
• Update Time: 2025-06-08

5-bromo-6-methylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole, 5-bromo-6-methyl-
• 5-bromo-6-methylimidazo[2,1-b]thiazole
• JFA67013
• 5-bromo-6-methylimidazo[2,1-b][1,3]thiazole
• STK965311
• 899-854-2
• AKOS003614595
• CS-0240267
• DB-343120
• EN300-227374
• 134670-13-6
• HMS1653F17
• 5-Bromo-6-methylimidazo(2,1-b)(1,3)thiazole
• 5-bromo-6-methylimidazo2,1-b1,3thiazole

• MDL： MFCD01035900
• Inchi： 1S/C6H5BrN2S/c1-4-5(7)9-2-3-10-6(9)8-4/h2-3H,1H3
• InChI Key： VFTRBNIGZDVDMT-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C2N1C=CS2

Computed Properties

• Exact Mass: 215.93568Da
• Monoisotopic Mass: 215.93568Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 5-bromo-6-methylimidazo2,1-b1,3thiazole

5-Bromo-6-Methylimidazo[2,1-b][1,3]thiazole: A Comprehensive Overview

5-Bromo-6-methylimidazo[2,1-b][1,3]thiazole (CAS No. 134670-13-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a potential therapeutic agent and as a building block in the synthesis of more complex molecules.

The molecular structure of 5-bromo-6-methylimidazo[2,1-b][1,3]thiazole consists of an imidazo[2,1-b][1,3]thiazole core with a bromine atom at the 5-position and a methyl group at the 6-position. The presence of these substituents imparts specific chemical properties that make it an attractive candidate for further investigation. The bromine atom, in particular, can be readily replaced in various chemical reactions, making this compound a valuable intermediate in synthetic pathways.

Recent studies have highlighted the potential of 5-bromo-6-methylimidazo[2,1-b][1,3]thiazole in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The mechanism of action is believed to involve the inhibition of specific enzymes involved in cell proliferation and survival pathways.

In addition to its antitumor properties, 5-bromo-6-methylimidazo[2,1-b][1,3]thiazole has also shown promise as a scaffold for the design of compounds with anti-inflammatory and analgesic activities. Studies have indicated that certain derivatives can effectively modulate key inflammatory mediators and reduce pain responses in preclinical models. These findings suggest that this compound could serve as a lead structure for the development of new drugs targeting inflammatory diseases and pain management.

The synthetic accessibility of 5-bromo-6-methylimidazo[2,1-b][1,3]thiazole is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been reported in the literature, allowing for efficient and scalable production. One common approach involves the reaction of 2-amino-4-methylthiazole with bromoacetyl bromide followed by cyclization under appropriate conditions. This method provides a reliable pathway for obtaining high-purity product suitable for further functionalization.

Beyond its direct applications as a therapeutic agent or synthetic intermediate, 5-bromo-6-methylimidazo[2,1-b][1,3]thiazole has also been explored for its potential use in chemical biology studies. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes have shown interesting electronic and photophysical properties, making them candidates for applications in materials science and catalysis.

In conclusion, 5-bromo-6-methylimidazo[2,1-b][1,3]thiazole (CAS No. 134670-13-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and versatile chemical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.